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Compound of Interest

5-bromo-N'-cyclohexylidene-2-
Compound Name:

hydroxybenzohydrazide
CAS No.: 100713-18-6
Cat. No.: B11993321

Get Quote

Introduction & Chemical Identity

5-bromo-N'-cyclohexylidene-2-hydroxybenzohydrazide is a lipophilic Schiff base formed by
the condensation of 5-bromo-2-hydroxybenzohydrazide and cyclohexanone.

CAS Number: 100713-18-6

¢ Molecular Formula: C13H15BrN20:2
» Molecular Weight: 311.18 g/mol
 Solubility: Soluble in DMSO, DMF; sparingly soluble in Ethanol; insoluble in Water.

+ Key Pharmacophore: The molecule features an ONO donor set (Phenolic Oxygen,
Azomethine Nitrogen, Carbonyl Oxygen) capable of chelating transition metals (Fe, Cu, Zn),
a mechanism central to its anticancer activity.

Mechanism of Action (MOA)
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The anticancer activity of this compound is driven by two primary pathways:
e lron Depletion & ROS Generation (Ligand Activity):

o The hydrazone moiety acts as a tridentate ligand, sequestering intracellular iron required
for DNA synthesis (specifically inhibiting Ribonucleotide Reductase).

o The formation of redox-active complexes (e.g., with intracellular Copper) generates
Reactive Oxygen Species (ROS) via Fenton-like reactions, leading to mitochondrial
dysfunction and apoptosis.

o Metal Complexation (Pro-drug Activity):

o When pre-complexed with metals (Cu(ll), Zn(Il), or Ni(ll)), the compound often exhibits 10-
100x higher potency than the free ligand. The planar, hydrophobic cyclohexylidene group
facilitates intercalation into DNA base pairs, arresting the cell cycle at the G2/M phase.
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Figure 1: Mechanism of Action showing iron chelation and ROS-mediated cytotoxicity.[1]

Experimental Protocols
Protocol A: Synthesis & Stock Preparation

Rationale: The cyclohexylidene group is sensitive to hydrolysis in acidic aqueous
environments. Fresh stock preparation is critical.

e Synthesis (If not purchased):
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o Reagents: 5-bromo-2-hydroxybenzohydrazide (1 eq), Cyclohexanone (1 eq), Ethanol
(solvent), Glacial Acetic Acid (catalytic, 2-3 drops).

o Procedure: Reflux the mixture in ethanol for 4—6 hours. Monitor by TLC (Hexane:Ethyl
Acetate 7:3).

o Workup: Cool to room temperature. The precipitate (Schiff base) is filtered, washed with
cold ethanol, and recrystallized from ethanol.

e Stock Solution (10 mM):
o Dissolve 3.11 mg of compound in 1 mL of sterile DMSO.
o Vortex for 1 minute until clear.
o Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

o Working Solution: Dilute in culture medium immediately before use. Final DMSO
concentration must be < 0.5% (v/v) to avoid solvent toxicity.

Protocol B: In Vitro Cytotoxicity Assay (MTT)
Target Cells: MCF-7 (Breast), A549 (Lung), HepG2 (Liver).

e Seeding: Seed cancer cells at density 5 x 103 cells/well in 96-well plates. Incubate for 24h at
37°C, 5% CO:s..

e Treatment:
o Prepare serial dilutions of the compound in medium: 0, 1, 5, 10, 25, 50, 100 uM.

o Include a Vehicle Control (0.5% DMSO) and a Positive Control (e.g., Doxorubicin or
Cisplatin).

o Add 100 pL of treatment per well (triplicate). Incubate for 48 or 72 hours.
o MTT Addition:

o Add 10 pL of MTT reagent (5 mg/mL in PBS) to each well.
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o Incubate for 4 hours at 37°C (protect from light).

 Solubilization:
o Remove media carefully. Add 100 uL DMSO to dissolve purple formazan crystals.
o Shake plate for 10 mins.

o Measurement: Read Absorbance at 570 nm (reference 630 nm).

e Analysis: Calculate % Cell Viability = (Abs_sample / Abs_control) x 100. Determine ICso
using non-linear regression (GraphPad Prism).

Protocol C: Metal Complexation Screen (Optional but
Recommended)

Rationale: Many salicylhydrazides are "pro-drugs" that become active upon binding metals in
the media.

» Variation: Repeat Protocol B, but add 10 uM CuClz or ZnClz to the media alongside the
compound.

e Result: A significant drop in ICso (e.g., from 50 pM to 5 pM) confirms a metal-dependent
mechanism.

Expected Data & Performance

Based on structural analogs (5-bromo-salicylhydrazide derivatives), the expected performance
profile is:
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Parameter Expected Range Notes
Moderate activity as free
ICso (MCF-7) 10 — 40 uM ]
ligand.
Lung cancer lines often show
ICs0 (A549) 15 -50 pM _
resistance.
High Potency. Metal
ICso (w/ Cu(ll)) 1-5uM complexes are typically 10x
more active.
o Toxic to normal fibroblasts
Selectivity Moderate
(e.g., NIH/3T3) at >50 uM.
o ) ] Precipitation may occur at
Solubility Limit ~100 pM in Media

higher concentrations.

Troubleshooting & Optimization

Issue

Probable Cause

Solution

Precipitation in Well

Compound is hydrophobic
(LogP > 3).

Sonicate stock solution;
Ensure DMSO < 0.5%; Do not
exceed 100 pM.

High Variability

Hydrolysis of hydrazone bond.

Use fresh stock; Keep media
pH neutral (7.4).

No Activity (ICso > 100)

Poor cellular uptake.

Test the Copper(ll) complex
version; The complex is often

more lipophilic and active.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b11993321/docs#application-note-5-bromo-n-
cyclohexylidene-2-hydroxybenzohydrazide-in-cancer-cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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